Cas no 50789-45-2 (3-Phenoxybenzonitrile)

• Product Name: 3-Phenoxybenzonitrile
• CAS No: 50789-45-2
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD05669318
• CID: 366471
• PubChem ID: 3414161
• Update Time: 2025-04-19

3-Phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxybenzonitrile
• Benzonitrile, 3-phenoxy-
• 3-phenoxy-benzonitrile
• 3-phenoxybenzenecarbonitrile
• 3-Cyanodiphenyl ether
• IBUQEIIFTPFARK-UHFFFAOYSA-N
• OR0826
• SBB091875
• 5922AJ
• TRA0052214
• SY013585
• AB0061413
• AX8088805
• ST24042407
• A
• Z57900344
• MS-0832
• FT-0692253
• EN300-59779
• AKOS005108930
• SCHEMBL7186441
• CS-0119917
• A828299
• 50789-45-2
• MFCD05669318
• AC-23561
• DTXSID60392256
• DB-071253

• MDL： MFCD05669318
• Inchi： 1S/C13H9NO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
• InChI Key： IBUQEIIFTPFARK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33

Experimental Properties

• Boiling Point: 310.7℃ at 760 mmHg
• Flash Point: 131℃
• PSA: 33.02000
• LogP: 3.35058

3-Phenoxybenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers